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Compound of Interest

Compound Name: Butyl nonadecan-1-oate

CAS No.: 26718-87-6

Cat. No.: B12660167

Get Quote

This guide provides a comprehensive framework for researchers, scientists, and drug

development professionals interested in exploring the untapped potential of Butyl nonadecan-
1-oate. While direct research on this specific long-chain fatty acid ester is limited, this

document synthesizes existing knowledge on analogous compounds to illuminate promising

avenues of investigation, from fundamental characterization to preclinical evaluation.

Introduction: The Case for Investigating Butyl
Nonadecan-1-oate
Butyl nonadecan-1-oate (C23H46O2, MW: 354.61 g/mol ) is a long-chain fatty acid ester, a

class of molecules known for their diverse biological activities and therapeutic potential.

Although specific data on Butyl nonadecan-1-oate is not abundant, the established roles of

similar lipids in cellular signaling, metabolic regulation, and disease pathology provide a strong

rationale for its investigation. This guide will explore potential research areas, propose detailed

experimental workflows, and discuss the underlying scientific principles to empower

researchers to unlock the therapeutic promise of this molecule.
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Long-chain fatty acids and their derivatives are integral to numerous physiological processes.

They serve as energy sources, structural components of cell membranes, and signaling

molecules that modulate inflammation, metabolism, and cell proliferation. The esterification of a

fatty acid, such as nonadecanoic acid, with an alcohol, in this case, butanol, can significantly

alter its physicochemical properties, including solubility and bioavailability, potentially

enhancing its therapeutic utility.

This document will serve as a roadmap for the systematic evaluation of Butyl nonadecan-1-
oate, outlining a logical progression from basic characterization to the exploration of its

potential in key therapeutic areas.

Physicochemical Characterization and Synthesis
A foundational step in the investigation of any novel compound is the thorough characterization

of its physical and chemical properties.

Table 1: Predicted Physicochemical Properties of Butyl
nonadecan-1-oate

Property
Predicted
Value/Information

Source

Molecular Formula C23H46O2

Molecular Weight 354.61 g/mol

Appearance
Likely a colorless to pale

yellow liquid or waxy solid
Analogous compounds

Solubility

Expected to be soluble in

organic solvents and poorly

soluble in water

Analogous compounds

Synthesis
Esterification of nonadecanoic

acid with n-butanol
[1]

Synthesis of Butyl Nonadecan-1-oate
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A robust and reproducible synthesis method is paramount for obtaining high-purity Butyl
nonadecan-1-oate for research purposes. A common method for synthesizing fatty acid esters

is through Fischer esterification.

Experimental Protocol: Fischer Esterification of Nonadecanoic Acid
Reactant Preparation: In a round-bottom flask, dissolve nonadecanoic acid in an excess of

n-butanol.

Catalyst Addition: Add a catalytic amount of a strong acid, such as sulfuric acid or p-

toluenesulfonic acid.

Reaction: Reflux the mixture with stirring for several hours. The reaction progress can be

monitored by thin-layer chromatography (TLC).

Work-up: After the reaction is complete, neutralize the acid catalyst with a weak base, such

as sodium bicarbonate solution.

Extraction: Extract the Butyl nonadecan-1-oate into an organic solvent like diethyl ether or

hexane.

Purification: Wash the organic layer with water and brine, then dry it over anhydrous sodium

sulfate. The solvent is then removed under reduced pressure.

Final Purification: The crude product can be further purified by column chromatography on

silica gel to yield high-purity Butyl nonadecan-1-oate.

Potential Therapeutic Areas and Research
Directions
Based on the known biological activities of structurally similar long-chain fatty acid esters,

several therapeutic areas present compelling opportunities for the investigation of Butyl
nonadecan-1-oate.

Oncology
The antiproliferative effects of certain fatty acids and their esters against cancer cells are well-

documented. For instance, nonadecanoic acid methyl ester has demonstrated inhibitory effects
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on HL-60 cancer cell proliferation.[2] This suggests that Butyl nonadecan-1-oate may possess

similar anticancer properties.

Proposed Research Workflow: Anticancer Activity
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Caption: Proposed workflow for investigating the anticancer potential of Butyl nonadecan-1-
oate.

Neurodegenerative and Demyelinating Disorders
Long-chain fatty acids are crucial for the proper functioning of the central nervous system, and

their esters are being explored for the treatment of demyelinating diseases.[3] Fatty acid methyl

esters have also shown neuroprotective effects in models of cerebral ischemia.[4]

Proposed Research Areas:
Neuroprotection: Investigate the ability of Butyl nonadecan-1-oate to protect neurons from

excitotoxicity and oxidative stress in vitro.

Myelination: Assess the potential of Butyl nonadecan-1-oate to promote the differentiation

and maturation of oligodendrocytes, the myelin-producing cells of the CNS.
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Metabolic Disorders
Long-chain fatty acyl-CoA esters are endogenous regulators of metabolism, in part through

their allosteric control of AMP-activated protein kinase (AMPK).[5] Fatty acid esters of hydroxy

fatty acids (FAHFAs) have also been identified as having anti-diabetic and anti-inflammatory

properties.[6]

Potential Signaling Pathway: AMPK Activation

Butyl nonadecan-1-oate
(intracellular conversion to

Nonadecanoyl-CoA)

AMPK

Allosteric Activation

Acetyl-CoA Carboxylase (ACC)

Inhibition (via phosphorylation)

Glucose Uptake

Stimulation

Carnitine Palmitoyltransferase 1 (CPT1)

Relieves Inhibition

Fatty Acid Oxidation

Click to download full resolution via product page

Caption: Hypothesized activation of the AMPK pathway by Butyl nonadecan-1-oate.

Experimental Protocol: In Vitro Glucose Uptake Assay
Cell Culture: Culture adipocytes or myotubes in appropriate media.
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Treatment: Treat the cells with varying concentrations of Butyl nonadecan-1-oate for a

specified time.

Glucose Uptake: Add a fluorescently-labeled glucose analog (e.g., 2-NBDG) to the cells.

Incubation: Incubate for a short period to allow for glucose uptake.

Measurement: Wash the cells to remove extracellular 2-NBDG and measure the intracellular

fluorescence using a plate reader or flow cytometer.

Antimicrobial Activity
Fatty acid esters isolated from marine organisms have demonstrated antibacterial properties.

For example, octadecanoic acid butyl ester, a compound structurally similar to Butyl
nonadecan-1-oate, has been identified in marine sponges with antibacterial activity.[7]

Experimental Protocol: Broth Microdilution Assay
Bacterial Strains: Select a panel of clinically relevant Gram-positive and Gram-negative

bacteria.

Inoculum Preparation: Prepare a standardized bacterial inoculum (e.g., 0.5 McFarland

standard).

Serial Dilutions: Prepare serial dilutions of Butyl nonadecan-1-oate in a 96-well microtiter

plate containing appropriate broth media.

Inoculation: Inoculate each well with the bacterial suspension.

Incubation: Incubate the plate at the optimal temperature for bacterial growth.

MIC Determination: The minimum inhibitory concentration (MIC) is determined as the lowest

concentration of the compound that visibly inhibits bacterial growth.

Conclusion and Future Directions
Butyl nonadecan-1-oate represents a promising yet understudied molecule with the potential

for therapeutic applications in oncology, neurology, and metabolic diseases. The research
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framework outlined in this guide provides a starting point for its systematic investigation. Future

research should focus on elucidating its mechanisms of action, evaluating its pharmacokinetic

and pharmacodynamic properties, and exploring its efficacy in relevant animal models of

disease. The synthesis of this foundational knowledge will be critical in determining the

translational potential of Butyl nonadecan-1-oate as a novel therapeutic agent.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?
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